Acrylamide, 3-(4-fluorophenyl)-N-(4-methylpiperazine-1-carbothioyl)-
Acrylamide, 3-(4-fluorophenyl)-N-(4-methylpiperazine-1-carbothioyl)-
Brand Name:
Vulcanchem
CAS No.:
412938-05-7
VCID:
VC0464960
InChI:
InChI=1S/C15H18FN3OS/c1-18-8-10-19(11-9-18)15(21)17-14(20)7-4-12-2-5-13(16)6-3-12/h2-7H,8-11H2,1H3,(H,17,20,21)/b7-4+
SMILES:
CN1CCN(CC1)C(=S)NC(=O)C=CC2=CC=C(C=C2)F
Molecular Formula:
C15H18FN3OS
Molecular Weight:
307.4g/mol
Acrylamide, 3-(4-fluorophenyl)-N-(4-methylpiperazine-1-carbothioyl)-
CAS No.: 412938-05-7
Main Products
VCID: VC0464960
Molecular Formula: C15H18FN3OS
Molecular Weight: 307.4g/mol
| CAS No. | 412938-05-7 |
|---|---|
| Product Name | Acrylamide, 3-(4-fluorophenyl)-N-(4-methylpiperazine-1-carbothioyl)- |
| Molecular Formula | C15H18FN3OS |
| Molecular Weight | 307.4g/mol |
| IUPAC Name | (E)-3-(4-fluorophenyl)-N-(4-methylpiperazine-1-carbothioyl)prop-2-enamide |
| Standard InChI | InChI=1S/C15H18FN3OS/c1-18-8-10-19(11-9-18)15(21)17-14(20)7-4-12-2-5-13(16)6-3-12/h2-7H,8-11H2,1H3,(H,17,20,21)/b7-4+ |
| Standard InChIKey | INTIGYIYXBTCSV-QPJJXVBHSA-N |
| Isomeric SMILES | CN1CCN(CC1)C(=S)NC(=O)/C=C/C2=CC=C(C=C2)F |
| SMILES | CN1CCN(CC1)C(=S)NC(=O)C=CC2=CC=C(C=C2)F |
| Canonical SMILES | CN1CCN(CC1)C(=S)NC(=O)C=CC2=CC=C(C=C2)F |
| PubChem Compound | 812041 |
| Last Modified | Nov 11 2021 |
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